(4-chlorophenyl)[1-(2-hydroxy-5-methoxybenzyl)-3-piperidinyl]methanone

• IUPAC Name: (4-chlorophenyl)-[1-[(2-hydroxy-5-methoxyphenyl)methyl]piperidin-3-yl]methanone
• InChI: InChI=1S/C20H22ClNO3/c1-25-18-8-9-19(23)16(11-18)13-22-10-2-3-15(12-22)20(24)14-4-6-17(21)7-5-14/h4-9,11,15,23H,2-3,10,12-13H2,1H3
• InChI Key: XVUJJNYQWYPDAS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)O)CN2CCCC(C2)C(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C20H22ClNO3
• Molecular Weight: 359.8 g/mol

Description

(4-chlorophenyl)[1-(2-hydroxy-5-methoxybenzyl)-3-piperidinyl]methanone, also known as CP-47,497, is a synthetic cannabinoid that was first synthesized in 1979. It is structurally similar to the psychoactive compound found in cannabis, delta-9-tetrahydrocannabinol (THC), but is much more potent.

Mechanism of Action

(4-chlorophenyl)[1-(2-hydroxy-5-methoxybenzyl)-3-piperidinyl]methanone acts on the cannabinoid receptors in the body, specifically the CB1 receptor. It binds to these receptors and activates them, leading to a range of effects on the body. These effects include changes in mood, appetite, and pain perception.
Biochemical and Physiological Effects:
(4-chlorophenyl)[1-(2-hydroxy-5-methoxybenzyl)-3-piperidinyl]methanone has been shown to have a range of effects on the body, including changes in heart rate, blood pressure, and body temperature. It is also known to affect the release of neurotransmitters such as dopamine and serotonin, which are involved in mood regulation.

Advantages and Limitations for Lab Experiments

One advantage of using (4-chlorophenyl)[1-(2-hydroxy-5-methoxybenzyl)-3-piperidinyl]methanone in lab experiments is that it is a well-characterized compound with a known mechanism of action. This makes it a useful reference compound for other synthetic cannabinoids. However, one limitation is that it is much more potent than THC, which can make it difficult to extrapolate findings to the effects of cannabis on the body.

Future Directions

There are many potential future directions for research on (4-chlorophenyl)[1-(2-hydroxy-5-methoxybenzyl)-3-piperidinyl]methanone and other synthetic cannabinoids. Some possible areas of study include investigating the long-term effects of these compounds on the body, as well as the potential therapeutic uses of synthetic cannabinoids for conditions such as chronic pain and anxiety. Additionally, there is a need for further research on the safety of these compounds, particularly in light of the recent increase in synthetic cannabinoid-related hospitalizations and deaths.

Synthesis Methods

(4-chlorophenyl)[1-(2-hydroxy-5-methoxybenzyl)-3-piperidinyl]methanone can be synthesized using a multistep process that involves the reaction of 4-chloroacetophenone with piperidine, followed by the reaction of the resulting compound with 2-hydroxy-5-methoxybenzyl chloride. The final step involves the addition of a methanone group to the piperidine ring.

Scientific Research Applications

(4-chlorophenyl)[1-(2-hydroxy-5-methoxybenzyl)-3-piperidinyl]methanone has been used extensively in scientific research to study the effects of synthetic cannabinoids on the body. It is often used as a reference compound for other synthetic cannabinoids and has been used in studies to investigate the pharmacological and toxicological effects of these compounds.